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Compound of Interest

Compound Name: Nudifloside B

Cat. No.: B15589481 Get Quote

A comprehensive review of the current, albeit limited, scientific understanding of Nudifloside
B, a secoiridoid glucoside isolated from Jasminum nudiflorum. This document outlines the

known information and highlights the significant knowledge gaps regarding its biological activity

and mechanism of action.

Introduction
Nudifloside B is a naturally occurring chemical compound identified in Jasminum nudiflorum,

commonly known as winter jasmine.[1][2] It belongs to the bis-iridoid class of molecules, a

group of compounds that have garnered scientific interest for their potential biological activities.

[3][4] Despite its identification and availability from chemical suppliers, a thorough review of

publicly accessible scientific literature reveals a significant lack of in-depth research into the

specific pharmacological effects and mechanism of action of Nudifloside B.

This technical guide aims to provide researchers, scientists, and drug development

professionals with a concise summary of the available information on Nudifloside B and to

clearly delineate the current boundaries of knowledge. The absence of detailed experimental

data precludes an in-depth analysis of its mechanism of action at this time.

Chemical and Physical Properties
While detailed experimental data on the biological activities of Nudifloside B is not available,

its basic chemical information has been documented.
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Property Value Source

Chemical Formula C43H60O22 [5]

Molecular Weight 928.92 g/mol [6]

CAS Number 297740-98-8 [5][6]

Natural Source
Jasminum nudiflorum (winter

jasmine)
[1][2]

Chemical Class Bis-iridoid [3][4]

Putative Biological Activities and Therapeutic
Potential: A Landscape of Unexplored Territory
The broader class of bis-iridoids, to which Nudifloside B belongs, has been investigated for a

range of biological effects, including anti-inflammatory, antimicrobial, and antitumoral activities.

[3][4] However, it is crucial to note that specific studies validating these activities for

Nudifloside B are absent from the current body of scientific literature.

The extracts of Jasminum nudiflorum have been found to contain various bioactive

compounds, including other secoiridoid glucosides, phenols, and flavonoids, which have

demonstrated antioxidant and antimicrobial properties.[2][7] For instance, silver nanoparticles

synthesized using Jasminum nudiflorum flower extract have shown antifungal and antioxidant

activity.[8] This suggests that the plant itself is a source of medicinally relevant molecules, but

the specific contribution of Nudifloside B to these effects remains uncharacterized.

Current Research Gaps and Future Directions
The mechanism of action for Nudifloside B is presently unknown. To elucidate its therapeutic

potential, a systematic investigation into its biological activities is required. Future research

endeavors should focus on:

In vitro screening: Assessing the cytotoxic, anti-inflammatory, antimicrobial, and antioxidant

properties of purified Nudifloside B across a range of cell lines and assays.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.knapsackfamily.com/knapsack_core/information.php?word=C00033255
https://www.biorbyt.com/nudifloside-b-orb1681999.html
https://www.knapsackfamily.com/knapsack_core/information.php?word=C00033255
https://www.biorbyt.com/nudifloside-b-orb1681999.html
https://www.researchgate.net/publication/11453601_Nine_New_Secoiridoid_Glucosides_from_Jasminum_nudiflorum
https://www.mdpi.com/2223-7747/10/6/1089
https://pmc.ncbi.nlm.nih.gov/articles/PMC11643030/
https://iris.uniroma1.it/retrieve/bf194a9b-59d4-4618-a4c2-d533c8b73ace/Frezza_Bis-Iridoids-occurence_2024.pdf
https://www.benchchem.com/product/b15589481?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11643030/
https://iris.uniroma1.it/retrieve/bf194a9b-59d4-4618-a4c2-d533c8b73ace/Frezza_Bis-Iridoids-occurence_2024.pdf
https://www.benchchem.com/product/b15589481?utm_src=pdf-body
https://www.mdpi.com/2223-7747/10/6/1089
https://bioresources.cnr.ncsu.edu/resources/chemical-component-characterization-and-potential-medicinal-utilization-of-extracts-and-pyrolyzates-from-jasminum-nudiflorum-lindl-wood/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10536130/
https://www.benchchem.com/product/b15589481?utm_src=pdf-body
https://www.benchchem.com/product/b15589481?utm_src=pdf-body
https://www.benchchem.com/product/b15589481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target identification: Employing techniques such as affinity chromatography, proteomics, and

molecular docking to identify the cellular and molecular targets of Nudifloside B.

Signaling pathway analysis: Investigating the impact of Nudifloside B on key signaling

pathways commonly modulated by other natural products, such as NF-κB, MAPK, and

PI3K/Akt pathways.

In vivo studies: Evaluating the efficacy and safety of Nudifloside B in animal models of

relevant diseases, should in vitro studies yield promising results.

Conclusion
Nudifloside B represents a novel natural product with a potential for biological activity, owing

to its classification as a bis-iridoid and its origin from a medicinally recognized plant species.

However, the current scientific landscape is devoid of the necessary experimental data to

construct any theories regarding its mechanism of action. This document serves to highlight

this significant knowledge gap and to encourage the scientific community to undertake the

foundational research required to uncover the pharmacological profile of this intriguing

molecule. At present, any discussion of its mechanism of action would be purely speculative

and without a scientific basis. Researchers interested in this compound are encouraged to

initiate primary investigations to establish its bioactivity profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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